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For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethyl 4-anilinopiperidine-1-carboxylate is a pivotal chemical intermediate with significant

applications in the synthesis of complex pharmaceutical compounds, most notably as a

precursor to potent analgesics and various research chemicals. This document provides a

detailed overview of its chemical properties, synthesis protocols, and its role as a foundational

building block in organic synthesis. The information is intended to support researchers and

professionals in drug discovery and development.

Chemical Identity and Properties
Ethyl 4-anilinopiperidine-1-carboxylate is a derivative of 4-anilinopiperidine, featuring an

ethyl carboxylate group attached to the piperidine nitrogen. This modification serves as a

protecting group, modulating the reactivity of the piperidine nitrogen and allowing for selective

chemical transformations at other sites of the molecule.[1]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 116512-92-6[2]

Molecular Formula C₁₄H₂₀N₂O₂[2]

IUPAC Name ethyl 4-anilinopiperidine-1-carboxylate[2]

Synonyms

N-(1-Carbethoxypiperidin-4-yl)Aniline, 1-

Piperidinecarboxylic acid, 4-(phenylamino)-,

ethyl ester[2]

InChIKey AOCPQWXKKIAVLT-UHFFFAOYSA-N[2]

Table 2: Physicochemical Properties

Property Value Source

Molecular Weight 248.32 g/mol PubChem[2]

Exact Mass 248.152477885 Da PubChem[2]

XLogP3 2.7 PubChem[2]

Polar Surface Area 41.6 Å² PubChem[2]

Synthesis and Workflow
The synthesis of Ethyl 4-anilinopiperidine-1-carboxylate is a well-established multi-step

process. The classical approach involves the initial formation of the precursor 4-

anilinopiperidine (4-ANPP), followed by the introduction of the ethyl carboxylate group.[1]

Experimental Protocol: Two-Step Synthesis
Step 1: Reductive Amination to form 4-Anilinopiperidine (4-ANPP)

This foundational step involves a reductive amination reaction between 4-piperidone

hydrochloride and aniline.[1]

Reagents: 4-piperidone hydrochloride, aniline, zinc powder, aqueous acetic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-anilinopiperidine-1-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-anilinopiperidine-1-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-anilinopiperidine-1-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-anilinopiperidine-1-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-anilinopiperidine-1-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-anilinopiperidine-1-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-anilinopiperidine-1-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-anilinopiperidine-1-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-anilinopiperidine-1-carboxylate
https://www.benchchem.com/product/b569744?utm_src=pdf-body
https://www.benchchem.com/product/b569744
https://www.benchchem.com/product/b569744
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Combine 4-piperidone hydrochloride and aniline in a suitable reaction vessel.

Add zinc powder and aqueous acetic acid to facilitate the reduction.[1]

Stir the mixture at room temperature for approximately 20-30 hours to form the

intermediate imine.[1]

Heat the reaction mixture to reflux (65–80°C) for an additional 20-30 hours to complete the

reduction to the secondary amine, 4-ANPP.[1]

Isolate and purify the 4-ANPP intermediate using standard laboratory techniques.

Step 2: N-Acylation to form Ethyl 4-anilinopiperidine-1-carboxylate

The isolated 4-ANPP is subsequently acylated using ethyl chloroformate.[1]

Reagents: 4-Anilinopiperidine (4-ANPP), ethyl chloroformate, a suitable base (e.g.,

triethylamine), and an appropriate solvent (e.g., dichloromethane).

Procedure:

Dissolve 4-ANPP and the base in the solvent and cool the mixture in an ice bath.

Add ethyl chloroformate dropwise to the cooled solution while stirring.

Allow the reaction to proceed to completion.

Work up the reaction mixture to isolate the crude product.

Purify the final compound, Ethyl 4-anilinopiperidine-1-carboxylate, via recrystallization

or column chromatography.

Synthetic Workflow Diagram
The following diagram illustrates the logical flow of the classical synthesis method.
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Caption: Workflow for the synthesis of Ethyl 4-anilinopiperidine-1-carboxylate.

Role in Synthetic Chemistry
Ethyl 4-anilinopiperidine-1-carboxylate is a crucial building block in organic synthesis,

primarily valued for its role as a direct precursor to 4-anilinopiperidine and its analogues.[1] The

ethyl carboxylate group at the N-1 position functions as a protecting group that can be removed

to enable further functionalization of the piperidine nitrogen.[1] This strategy is fundamental to

creating a diverse library of related compounds for further investigation.[1] Its structure is a

common scaffold found in numerous pharmaceuticals, facilitating interactions with biological

targets such as enzymes and receptors.[1]
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Pathway to Fentanyl Analogues
This compound is recognized as a key intermediate in the synthesis of various potent synthetic

opioids, including fentanyl and its analogues. The core structure provides the necessary

scaffold for subsequent chemical modifications that lead to the final active pharmaceutical

ingredients. The Drug Enforcement Administration (DEA) has noted the importance of 4-

anilinopiperidine derivatives in the illicit manufacture of fentanyl.[3]
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Caption: Synthetic utility as a protected intermediate.

Spectroscopic Characterization
The structural elucidation of Ethyl 4-anilinopiperidine-1-carboxylate is typically achieved

using nuclear magnetic resonance (NMR) spectroscopy.

Table 3: ¹H NMR Spectroscopic Data

Assignment
Chemical Shift (δ)
in ppm (approx.)

Multiplicity Number of Protons

Ethyl -CH₃ ~1.25 Triplet (t) 3H[1]

Piperidine Protons 2.85–3.40 Multiplet (m) 8H[1]

Ethyl -CH₂ ~4.12 Quartet (q) 2H[1]

Aromatic Protons Not specified Multiplet (m) 5H

In addition to ¹H NMR, ¹³C NMR spectroscopy is used to provide detailed information about the

carbon skeleton, identifying the carbonyl carbon of the ester, the carbons of the ethyl group, the

distinct carbons of the piperidine ring, and the carbons of the aromatic aniline ring.[1] Further

characterization is typically performed using techniques such as Mass Spectrometry (MS) for
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molecular weight confirmation and Infrared (IR) Spectroscopy to identify key functional groups

like the carbonyl (C=O) stretch of the ester.

Safety and Handling
A specific Safety Data Sheet (SDS) for Ethyl 4-anilinopiperidine-1-carboxylate is not readily

available. Therefore, it should be handled with the utmost care, assuming it may be hazardous.

Standard laboratory safety protocols, including the use of personal protective equipment (PPE)

such as safety goggles, gloves, and a lab coat, are mandatory. All work should be conducted in

a well-ventilated fume hood.

For guidance, the SDS for a closely related compound, Ethyl 4-aminopiperidine-1-carboxylate,

indicates potential hazards such as skin and eye irritation.[4] General handling procedures for

similar piperidine derivatives recommend avoiding contact with skin and eyes, not breathing

vapors or mists, and keeping the substance away from heat, sparks, and open flames.[4][5]

Conclusion
Ethyl 4-anilinopiperidine-1-carboxylate is a compound of significant interest in medicinal

chemistry and pharmaceutical development. Its role as a protected intermediate for 4-

anilinopiperidine makes it an indispensable tool for the synthesis of a wide range of biologically

active molecules. This guide provides essential technical information to aid researchers in its

synthesis, characterization, and application in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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